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Compound of Interest

Compound Name: 5-Bromo-1,2,3-trichlorobenzene

CAS No.: 21928-51-8

Cat. No.: B1275738

Get Quote

Introduction
5-Bromo-1,2,3-trichlorobenzene is a halogenated aromatic compound with significant

applications as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2][3]

Its precise molecular structure and purity are critical for the successful synthesis of downstream

products. Spectroscopic analysis provides an unambiguous fingerprint of the molecule,

confirming its identity and purity. This technical guide offers an in-depth exploration of the

spectroscopic data of 5-Bromo-1,2,3-trichlorobenzene, providing researchers, scientists, and

drug development professionals with the necessary information for its characterization.

Molecular Structure and Spectroscopic Overview
The structure of 5-Bromo-1,2,3-trichlorobenzene, with the chemical formula C₆H₂BrCl₃,

dictates its unique spectroscopic features.[4] The arrangement of the substituents on the

benzene ring gives rise to a distinct pattern in its NMR, mass, and infrared spectra.
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Property Value Source

Molecular Formula C₆H₂BrCl₃ PubChem[4]

Molecular Weight 260.34 g/mol Sigma-Aldrich

CAS Number 21928-51-8 ChemicalBook[1]

Appearance Off-white powder
Hangzhou Royalchem

Co.,LTD[5]

¹H Nuclear Magnetic Resonance (NMR)
Spectroscopy
Proton NMR spectroscopy is a powerful tool for identifying the hydrogen atoms within a

molecule. For 5-Bromo-1,2,3-trichlorobenzene, the two hydrogen atoms are chemically

equivalent, resulting in a single signal in the ¹H NMR spectrum.

Experimental Data
Parameter Value

Spectrometer Frequency 400 MHz

Solvent CDCl₃

Chemical Shift (δ) 7.55 ppm

Multiplicity Singlet (s)

Integration 2H

Source: Google Patents[6]

Interpretation and Causality
The observation of a singlet at 7.55 ppm is consistent with the symmetrical nature of the two

protons on the benzene ring. The surrounding electron-withdrawing halogen atoms (three

chlorine and one bromine) deshield the protons, causing them to resonate at a relatively high
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chemical shift (downfield). The absence of adjacent protons results in a singlet multiplicity, as

there is no spin-spin coupling.

Experimental Protocol: ¹H NMR Spectroscopy
Caption: Workflow for ¹H NMR analysis.

¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy
Carbon-13 NMR spectroscopy provides information about the carbon skeleton of a molecule.

Due to the symmetry of 5-Bromo-1,2,3-trichlorobenzene, four distinct signals are expected in

the ¹³C NMR spectrum: two for the protonated carbons and two for the halogen-substituted

carbons.

Predicted ¹³C NMR Data
While a publicly available experimental spectrum is not readily accessible, the following

chemical shifts are predicted based on computational models and data from similar

halogenated benzenes.

Carbon Atom Predicted Chemical Shift (δ)

C-H ~130 ppm

C-Br ~120 ppm

C-Cl (adjacent to Br) ~133 ppm

C-Cl (central) ~135 ppm

Note: These are predicted values and may vary from experimental results.

Experimental Protocol: ¹³C NMR Spectroscopy
The protocol for ¹³C NMR is similar to that of ¹H NMR, with the primary difference being the

longer acquisition times required due to the lower natural abundance of the ¹³C isotope.

Caption: Workflow for ¹³C NMR analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1275738/docs?utm_src=pdf-body#spectroscopic-data-of-5-bromo-1-2-3-trichlorobenzene-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275738?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry (MS)
Mass spectrometry is a destructive analytical technique that provides information about the

mass-to-charge ratio (m/z) of a molecule and its fragments. This data is crucial for determining

the molecular weight and elemental composition.

Expected Mass Spectrum Data
Ion m/z Relative Abundance

[M]⁺ 258, 260, 262, 264 High

[M-Cl]⁺ 223, 225, 227 Moderate

[M-Br]⁺ 179, 181, 183 Moderate

[M-Cl-Cl]⁺ 188, 190 Low

[C₆H₂]⁺ 74 Low

Note: The presence of bromine and chlorine isotopes (⁷⁹Br/⁸¹Br and ³⁵Cl/³⁷Cl) will result in a

characteristic isotopic pattern for the molecular ion and its fragments.

Interpretation
The molecular ion peak ([M]⁺) cluster will be the most intense, with its pattern confirming the

presence of one bromine and three chlorine atoms. Fragmentation will likely occur through the

loss of halogen atoms, leading to the observed fragment ions.

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
Caption: Workflow for GC-MS analysis.

Infrared (IR) Spectroscopy
Infrared spectroscopy measures the absorption of infrared radiation by a molecule, which

corresponds to its vibrational modes. It is particularly useful for identifying functional groups.

Expected IR Absorption Bands
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Wavenumber (cm⁻¹) Vibration Type

3100-3000 C-H stretching (aromatic)

1600-1450 C=C stretching (aromatic ring)

1200-1000 C-H in-plane bending

850-650 C-Cl stretching

700-500 C-Br stretching

Below 900 C-H out-of-plane bending

Note: The exact positions of the peaks can be influenced by the substitution pattern.

Experimental Protocol: Attenuated Total Reflectance
(ATR) FT-IR Spectroscopy
Caption: Workflow for ATR-FT-IR analysis.

Conclusion
The spectroscopic data presented in this guide provides a comprehensive fingerprint for the

unambiguous identification and characterization of 5-Bromo-1,2,3-trichlorobenzene. The

combination of ¹H NMR, ¹³C NMR, Mass Spectrometry, and Infrared Spectroscopy offers a self-

validating system for confirming the structure and purity of this important chemical intermediate.

The detailed protocols and interpretations serve as a valuable resource for researchers and

professionals in the fields of chemical synthesis and drug development.

References
Process for the preparation of 5-bromo-1,2,3-trichlorobenzene - Google Patents.

5-Bromo-1,2,3-trichlorobenzene | C6H2BrCl3 | CID 4124400 - PubChem. Available at:

[Link]

5-Bromo-1,2,3-trifluorobenzene - Magritek. Available at: [Link]

1-Bromo-2,3,5-trichlorobenzene | C6H2BrCl3 | CID 4382903 - PubChem. Available at: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1275738/docs?utm_src=pdf-body#spectroscopic-data-of-5-bromo-1-2-3-trichlorobenzene-a-technical-guide
https://www.benchchem.com/product/b1275738/docs?utm_src=pdf-body#spectroscopic-data-of-5-bromo-1-2-3-trichlorobenzene-a-technical-guide
https://www.benchchem.com/product/b1275738/docs?utm_src=pdf-body#spectroscopic-data-of-5-bromo-1-2-3-trichlorobenzene-a-technical-guide
https://pubchem.ncbi.nlm.nih.gov/compound/4124400
https://www.magritek.com/products/spinsolve/5-bromo-123-trifluorobenzene/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2_3_5-trichlorobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275738?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CAS No : 21928-51-8 | Product Name : 5-Bromo-1,2,3-trichlorobenzene | Pharmaffiliates.

Available at: [Link]

5 Bromo 1 2 3 Trichlorobenzene at ₹ 4800/kg | Pharmaceutical Intermediates in Hyderabad.

Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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